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Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728

Introduction

Accurate and precise standard solutions are fundamental for the quantitative analysis of
arsenic in various matrices, including environmental samples, pharmaceuticals, and biological
tissues. Disodium arsenate (NazHAsOa4) is a common, water-soluble salt of arsenic acid used
to prepare arsenic (V) standards. This document provides a detailed protocol for the
preparation of a primary stock solution and subsequent working standards of arsenic from
disodium arsenate heptahydrate (NazHAsO4-7H20). The protocol emphasizes safety
procedures due to the high toxicity and carcinogenicity of arsenic compounds.

Safety Precautions

Disodium arsenate is highly toxic if swallowed or inhaled and is a known human carcinogen. It
Is also very toxic to aquatic life with long-lasting effects.[1] All handling of this compound and its
solutions must be performed in a designated area, such as a fume hood, to avoid inhalation of
dust or aerosols.[2] Users must wear appropriate personal protective equipment (PPE),
including a lab coat, safety glasses or face shield, and chemical-resistant gloves.[2][3] It is
crucial to avoid contact with skin and eyes.[2] In case of accidental contact, wash the affected
area immediately with plenty of water and seek medical attention.[3][4] All waste containing
arsenic must be collected in suitable, closed containers and disposed of as hazardous waste
according to local, state, and federal regulations.[1][2]

Experimental Protocol
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This protocol describes the preparation of a 1000 ppm arsenic (As) stock solution from
disodium arsenate heptahydrate, followed by the preparation of lower concentration working
standards through serial dilution.

1. Materials and Equipment
e Reagents:

o Disodium hydrogen arsenate heptahydrate (NazHAsOa4-7H20), analytical grade (Molecular
Weight: 312.01 g/mol ).[2]

o High-purity, deionized water (ASTM Type I).
o Nitric acid (HNO:s), trace metal grade (optional, for preservation).

e Equipment:

o

Analytical balance (readable to 0.1 mg).

o Class A volumetric flasks (100 mL, 1000 mL).

o Class A volumetric pipettes (1 mL, 5 mL, 10 mL).

o Beakers.

o Pipette bulbs.

o Appropriate PPE (lab coat, gloves, safety glasses).

o Fume hood.

o Wash bottle with deionized water.

o Labeled storage bottles (e.g., high-density polyethylene, HDPE).
2. Preparation of 1000 ppm Arsenic (As) Stock Solution

The goal is to create a solution with an arsenic concentration of 1000 mg/L. The mass of
disodium arsenate heptahydrate required must be calculated based on the proportion of

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

arsenic in the molecule.

e Calculation:

[¢]

Molecular Weight of NazHAsO4-7H20 = 312.01 g/mol .[1][2]

[¢]

Atomic Weight of Arsenic (As) = 74.92 g/mol .

[e]

Fraction of As in the compound = (74.92 g/mol ) / (312.01 g/mol ) = 0.2401.

o

To obtain 1.000 g of As, the required mass of NazHAsOa4-7H20 is 1.000 g / 0.2401 = 4.165
g.

e Procedure:

1. Working inside a fume hood, accurately weigh approximately 4.165 g of disodium
arsenate heptahydrate using an analytical balance.

2. Quantitatively transfer the weighed solid into a 1000 mL Class A volumetric flask.

3. Add approximately 500 mL of deionized water to the flask.

4. Swirl the flask gently to dissolve the solid completely.

5. Once dissolved, dilute the solution to the calibration mark with deionized water.

6. Cap the flask and invert it at least 20 times to ensure the solution is thoroughly mixed.

7. Transfer the solution to a clean, clearly labeled storage bottle. The label should include the
chemical name (Arsenic Stock Solution), concentration (1000 ppm As), preparation date,
and your initials.

3. Preparation of Working Standard Solutions

Prepare a series of lower concentration working standards by performing serial dilutions of the
1000 ppm stock solution. The following example describes the preparation of 100 ppm, 10
ppm, and 1 ppm standards.
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e Preparation of 100 ppm As Standard (100 mL):
1. Pipette 10.0 mL of the 1000 ppm As stock solution into a 100 mL Class A volumetric flask.
2. Dilute to the calibration mark with deionized water.
3. Cap and invert the flask multiple times to mix. Label appropriately.

e Preparation of 10 ppm As Standard (100 mL):

1. Pipette 10.0 mL of the 100 ppm As working standard solution into a 100 mL Class A
volumetric flask.

2. Dilute to the calibration mark with deionized water.
3. Cap and invert the flask multiple times to mix. Label appropriately.[5]
e Preparation of 1 ppm As Standard (100 mL):

1. Pipette 10.0 mL of the 10 ppm As working standard solution into a 100 mL Class A
volumetric flask.

2. Dilute to the calibration mark with deionized water.
3. Cap and invert the flask multiple times to mix. Label appropriately.[5]
4. Storage and Stability

Store all arsenic solutions in tightly closed, well-labeled containers.[2] Keep the containers in a
cool, dry, and well-ventilated place, away from incompatible materials such as strong acids and
oxidizing agents.[1][2] For long-term storage (up to 6 months), samples can be preserved by
acidifying to a pH < 2 with nitric acid.[6] Without preservation, aqueous standards should be
prepared fresh more frequently.

Data Presentation

Table 1: Quantitative Data for Arsenic Standard Preparation
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Parameter Value

Analyte Arsenic (As)

Source Compound Disodium hydrogen arsenate heptahydrate
Formula Naz2HAsO4-7H20

Molecular Weight 312.01 g/mol [1][2]

Mass of Compound for 1L of 1000 ppm As

Stock Solution 41659

Working Standard Dilution Scheme (Final

Volume 100 mL)

Target Concentration Aliquot of Higher Standard
100 ppm As 10.0 mL of 1000 ppm Stock
10 ppm As 10.0 mL of 100 ppm Standard
1 ppm As 10.0 mL of 10 ppm Standard

Workflow Visualization

The following diagram illustrates the workflow for preparing the arsenic stock and working
standard solutions.
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Stock Solution Preparation (1000 ppm As)

Weigh 4.165 g
NazHAsO4-7H20

Dissolve in DI Water

Dilute to 1000 mL
in Volumetric Flask

1000 ppm As
Stock Solution

Use for Dilution

Working St;rndard Preparation

Pipette 10 mL
of 1000 ppm Stock

Y

Dilute to 100 mL

100 ppm As
Standard

Pipette 10 mL
of 100 ppm Std

\ 4

Dilute to 100 mL

10 ppm As
Standard

Pipette 1 mL
of 10 ppm Std

\ 4

Dilute to 100 mL

1 ppm As
Standard

Click to download full resolution via product page

Caption: Workflow for preparing arsenic stock and working standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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